Cas no 1823918-02-0 ([3-(aminomethyl)-1-bicyclo[1.1.1]pentanyl]methanol)

[3-(aminomethyl)-1-bicyclo[1.1.1]pentanyl]methanol structure
1823918-02-0 structure
Product Name:[3-(aminomethyl)-1-bicyclo[1.1.1]pentanyl]methanol
CAS No:1823918-02-0
MF:C7H13NO
MW:127.184221982956
MDL:MFCD27664952
CID:4621976
PubChem ID:122235316
Update Time:2024-11-04

[3-(aminomethyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

    • [3-(aminomethyl)-1-bicyclo[1.1.1]pentanyl]methanol
    • EN300-6218213
    • 3-(Aminomethyl)bicyclo[1.1.1]pentan-1-methanol
    • 1823918-02-0
    • [3-(AMINOMETHYL)BICYCLO[1.1.1]PENTAN-1-YL]METHANOL
    • 3-(Aminomethyl)-1-(hydroxymethyl)bicyclo[1.1.1]pentane
    • (3-(Aminomethyl)bicyclo[1.1.1]pentan-1-yl)methanol
    • CS-0051732
    • SB13029
    • P17921
    • SY292271
    • PS-15489
    • MFCD27664952
    • YXC91802
    • EN300-37100232
    • MDL: MFCD27664952
    • Inchi: 1S/C7H13NO/c8-4-6-1-7(2-6,3-6)5-9/h9H,1-5,8H2
    • InChI Key: XCFSSRLREKGGNO-UHFFFAOYSA-N
    • SMILES: OCC12CC(CN)(C1)C2

Computed Properties

  • Exact Mass: 127.099714038g/mol
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 46.2Ų

[3-(aminomethyl)-1-bicyclo[1.1.1]pentanyl]methanol Pricemore >>

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Enamine
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Enamine
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Enamine
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Enamine
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